Cas no 1805058-83-6 (3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805058-83-6
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4865683
• Update Time: 2025-05-26

3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-2-3-4(10)1-5(7(11)12)13-6(3)9/h1,7H,2H2
• InChI Key： SHVCYLVFFHLGRH-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine

Introduction to 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805058-83-6)

3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805058-83-6) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by the presence of multiple halogen substituents, including bromine, chlorine, and fluorine, which contribute to its reactivity and versatility in synthetic chemistry.

The chemical structure of 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine is particularly noteworthy for its bromomethyl group, which can serve as a reactive site for various chemical transformations. The presence of the difluoromethyl group on the pyridine ring further enhances the compound's stability and reactivity, making it an attractive starting material for the synthesis of more complex molecules. Additionally, the chlorine and fluorine substituents on the pyridine ring provide additional functional handles that can be exploited in synthetic pathways.

In the pharmaceutical industry, 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine has shown promise as a key intermediate in the development of novel drugs. The bromomethyl group can be readily converted into a variety of functional groups, such as amines, ethers, and thioethers, which are common moieties in many pharmaceutical compounds. Recent studies have demonstrated that derivatives of this compound exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a series of 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine-based compounds showed significant inhibitory activity against a specific kinase involved in cancer progression.

In the field of agrochemicals, 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine has been explored as a building block for the synthesis of new pesticides and herbicides. The unique combination of halogen substituents on the pyridine ring provides enhanced stability and bioavailability, which are crucial properties for effective agrochemicals. A recent publication in Pesticide Biochemistry and Physiology highlighted the use of this compound as an intermediate in the synthesis of a novel herbicide with high efficacy against broadleaf weeds.

The material science applications of 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine are also worth noting. The compound's multifunctional nature makes it suitable for use in the development of advanced materials with tailored properties. For instance, researchers at a leading materials science institute have utilized this compound to synthesize polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthetic accessibility of 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the sequential introduction of halogen substituents onto a pyridine scaffold using well-established chemical reactions such as bromination, chlorination, and fluorination. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 3-(Bromomethyl)-2-chloro-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1805058-83-6) is a highly valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an ideal starting material for the synthesis of complex molecules with potential therapeutic, agricultural, and material science applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.